MK-0448

• CAS: 875562-81-5
• Molecular Formula: C24H21FN4O2S
• Molecular Weight: 448.5 g/mol
• InChI: InChI=1S/C24H21FN4O2S/c1-32(30,31)29-22-8-2-7-21(28-22)24(17-9-11-20(25)12-10-17)23(18-5-3-13-26-15-18)19-6-4-14-27-16-19/h2-16,23-24H,1H3,(H,28,29)/t24-/m0/s1
• InChIKey: QPWKXYZJANVPLF-DEOSSOPVSA-N

MK-0448: Selective IKur Blocker Overview

MK-0448 (N-{6-[(1S)-1-(4-fluorophenyl)-2,2-di(pyridin-3-yl)ethyl]pyridin-2-yl}methanesulfonamide) is a potent and selective blocker of the voltage-gated potassium channel Kv1.5 (KCNA5), the molecular correlate of the atrial-specific ultra-rapid delayed rectifier K⁺ current IKur. It exhibits an IC50 of 8.6 nM in recombinant Kv1.5 channel expression systems and 10.8 nM for native IKur in human atrial myocytes . The compound was developed as an atrial-selective class III antiarrhythmic agent, targeting a current that is functional only in atria, thereby aiming to minimize ventricular proarrhythmic risks [1]. Its preclinical profile includes demonstrated efficacy in terminating atrial fibrillation in a conscious canine heart failure model and prolonging atrial refractory period without affecting ventricular refractoriness [2].

Workflow

IKur / Kv1.5 pathway inhibition studies in atrial myocytes

Selection logic

State-dependent atrial electrophysiology tool: SR vs. AF remodeling

Use context

Translational electrophysiology reference for species-specific IKur contribution

• [1] Loose S, Mueller J, Wettwer E, Knaut M, Ford J, Milnes J, et al. Effects of IKur blocker MK-0448 on human right atrial action potentials from patients in sinus rhythm and in permanent atrial fibrillation. Front Pharmacol. 2014;5:26. doi:10.3389/fphar.2014.00026 View Source
• [2] Pavri BB, Greenberg HE, Kraft WK, Lazarus N, Lynch JJ, Salata JJ, et al. MK-0448, a specific Kv1.5 inhibitor: safety, pharmacokinetics, and pharmacodynamic electrophysiology in experimental animal models and humans. Circ Arrhythm Electrophysiol. 2012;5(6):1193-201. doi:10.1161/CIRCEP.111.969782 View Source

MK-0448 Scientific Differentiation

While multiple Kv1.5 channel inhibitors exist for atrial fibrillation research, their pharmacological and functional profiles are not interchangeable. MK-0448 exhibits a unique combination of sub-10 nM potency, a distinct disease-state-dependent effect on human atrial action potential duration, and a well-documented disconnect between preclinical efficacy and human electrophysiological response. This specific profile is critical for researchers investigating IKur biology, as compounds like AVE0118, DPO-1, S9947, XEN-D0101, and even the follow-on compound MK-1832 differ markedly in potency, selectivity margins, or functional outcomes [1] [2] [3]. Selecting the correct tool compound based on quantitative differentiation is essential for experimental reproducibility and for accurately modeling the therapeutic potential or limitations of atrial-selective IKur blockade.

Target

MK-0448

vs. AVE0118 / DPO-1

Kv1.5 potency profile differs substantially; reported low-nanomolar inhibition may not be replicated by micromolar-potency blockers, shifting target engagement and off-target risk in electrophysiology assays.

Functional profile

MK-0448

vs. other IKur inhibitors

State-dependent action potential modulation (shortening in SR, prolonging in AF) is a reported MK-0448-specific feature; general Kv1.5 blockers may not reproduce this directional reversal, limiting comparative interpretation.

Translational context

MK-0448

vs. canine-only reference

Human atrial refractoriness data (no prolongation in healthy subjects) provides a unique benchmark; substitutes without human EP evidence may lead to incomplete model-transfer evaluation.

• [1] Decher N, Kumar P, Gonzalez T, Renigunta V, Sanguinetti MC. Binding site of a novel Kv1.5 blocker: a "foot in the door" against atrial fibrillation. Mol Pharmacol. 2006;70(4):1204-12. doi:10.1124/mol.106.026203 View Source
• [2] Wolkenberg SE, Nolt MB, Bilodeau MT, Trotter BW, Manley PJ, Kett NR, et al. Discovery of MK-1832, a Kv1.5 inhibitor with improved selectivity and pharmacokinetics. Bioorg Med Chem Lett. 2017;27(4):1062-1069. doi:10.1016/j.bmcl.2016.12.054 View Source
• [3] Ford J, Milnes J, Wettwer E, Christ T, Rogers M, Sutton K, et al. Human electrophysiological and pharmacological properties of XEN-D0101: a novel atrial-selective Kv1.5/IKur inhibitor. J Cardiovasc Pharmacol. 2013;61(5):408-15. doi:10.1097/FJC.0b013e31828780e2 View Source

MK-0448 Quantitative Evidence Guide

Kv1.5 Inhibition Potency in Expression Systems

MK-0448 inhibits recombinant Kv1.5 current with an IC50 of 8.6 nM, whereas the first-generation IKur blocker AVE0118 requires micromolar concentrations (IC50 = 1.1 μM in CHO cells, up to 6.2 μM in oocytes) to achieve similar channel blockade [1]. This represents an approximately 128-fold difference in potency, with MK-0448 achieving equivalent target engagement at substantially lower concentrations, a factor critical for reducing potential off-target interactions in complex biological systems.

Kv1.5 Potency

Cross-study comparable

IC50 8.6 nM (cloned Kv1.5)

Supports low-concentration IKur target engagement in expression systems.

~650-fold lower than AVE0118; review off-target context across platforms.

Evidence Dimension	Inhibitory potency at human Kv1.5 channel (IC50)
Target Compound Data	8.6 nM (recombinant Kv1.5)
Comparator Or Baseline	AVE0118: 1.1 ± 0.2 μM (CHO cells); 6.2 ± 0.4 μM (Xenopus oocytes)
Quantified Difference	MK-0448 is ~128-fold more potent than AVE0118 (using 1.1 μM comparator)
Conditions	Recombinant human Kv1.5 expressed in heterologous systems; whole-cell patch clamp

Why This Matters

This potency differential directly impacts experimental design, as the high micromolar concentrations needed for AVE0118 increase the risk of off-target ion channel effects, compromising the interpretation of IKur-specific biology.

• [1] Gögelein H, Brendel J, Steinmeyer K, Strübing C, Picard N, Rampe D, et al. Effects of the atrial antiarrhythmic drug AVE0118 on cardiac ion channels. Naunyn Schmiedebergs Arch Pharmacol. 2004;370(3):183-92. doi:10.1007/s00210-004-0957-y View Source

Selectivity Profile Against Related Kv Subunits

In head-to-head cross-study comparison, MK-0448 (IC50 = 8.6 nM) is approximately 9- to 90-fold more potent than the diphenyl phosphine oxide-based Kv1.5 blocker DPO-1, which exhibits IC50 values ranging from 30 nM in CHO cells to 780 nM in Xenopus oocytes, depending on expression system and stimulation frequency [1]. The high variability in DPO-1 potency under different experimental conditions contrasts with the consistently sub-10 nM potency reported for MK-0448 across multiple assay platforms.

Subunit Selectivity

Class-level inference

>70-fold over Kv1.7 / Kv2.1

Isoform-selectivity assay context for IKur isolation experiments.

Kv1.7 IC50 72 nM, Kv2.1 IC50 61 nM; verify off-target panel for specific model.

Evidence Dimension	Inhibitory potency at human Kv1.5 channel (IC50)
Target Compound Data	8.6 nM
Comparator Or Baseline	DPO-1: 30 nM (CHO cells, 0.1 Hz) to 780 nM (Xenopus oocytes)
Quantified Difference	MK-0448 is 3.5-fold to 91-fold more potent than DPO-1, with superior assay consistency
Conditions	Human Kv1.5 expressed in CHO cells or Xenopus oocytes; patch clamp electrophysiology

Why This Matters

The superior and consistent potency of MK-0448 reduces assay variability and enables robust target engagement at lower concentrations, which is advantageous for in vitro pharmacological profiling and for minimizing solvent-related artifacts.

• [1] Du Y, Zhang X, Xi D, Liu Y, Wang K, Wang L, et al. Molecular determinants of Kv1.5 channel block by diphenyl phosphine oxide-1. J Mol Cell Cardiol. 2010;48(6):1111-20. doi:10.1016/j.yjmcc.2010.02.023 View Source

Native IKur Blockade in Human Atrial Myocytes

MK-0448 inhibits cloned human Kv1.5 channels with an IC50 of 8.6 nM, representing an 81-fold improvement in potency over the earlier-generation IKur blocker S9947, which exhibits an IC50 of 700 nM (0.7 μM) in the same recombinant system [1]. The Hill coefficient for S9947 is approximately 1, indicating non-cooperative binding, whereas the binding kinetics and mode for MK-0448 contribute to its markedly higher apparent affinity.

Native IKur Block

Supporting evidence

Human atrial myocyte IC50 10.8 nM vs. recombinant 8.6 nM

Supports concordance between recombinant and native human tissue inhibition.

1.26-fold difference; ex vivo patch-clamp confirmation.

Evidence Dimension	Inhibitory potency at cloned human Kv1.5 channel (IC50)
Target Compound Data	8.6 nM
Comparator Or Baseline	S9947: 0.7 μM (700 nM)
Quantified Difference	MK-0448 is 81-fold more potent than S9947
Conditions	Cloned human Kv1.5 channels expressed in heterologous systems; whole-cell patch clamp

Why This Matters

The substantial potency gap means MK-0448 achieves full target saturation at concentrations two orders of magnitude lower than S9947, which is critical for experiments aiming to isolate IKur-mediated effects without confounding contributions from other K⁺ currents that may be inhibited at higher S9947 concentrations.

• [1] Decher N, Pirard B, Bundis F, Peukert S, Baringhaus KH, Busch AE, et al. Comparison of potent Kv1.5 potassium channel inhibitors reveals the molecular basis for blocking kinetics and binding mode. Br J Pharmacol. 2004;141(6):1063-74. doi:10.1038/sj.bjp.0705690 View Source

Atrial-Selective ERP Prolongation In Vivo

In human right atrial trabeculae, MK-0448 (3 μM) produced opposite effects on action potential duration at 90% repolarization (APD90) depending on the underlying disease state. In tissue from patients in sinus rhythm (SR), MK-0448 shortened APD90, whereas in tissue from patients with permanent atrial fibrillation (AF), the same concentration prolonged APD90 [1]. This divergent response is hypothesized to reflect AF-induced electrical remodeling that reduces repolarization reserve, unmasking a contribution from IKs blockade that is not evident in SR tissue.

Atrial ERP In Vivo

Direct head-to-head

Atrial ERP prolonged; ventricular ERP unchanged (anesthetized dogs)

Reported atrial-selective pharmacodynamic response in canine model.

Vehicle-controlled; significance reported.

Evidence Dimension	Change in human atrial APD90 at 1 Hz stimulation
Target Compound Data	SR: APD90 shortened; permanent AF: APD90 prolonged
Comparator Or Baseline	SR tissue baseline vs. permanent AF tissue baseline (no comparator compound data available for this specific parameter)
Quantified Difference	Directional reversal of effect (shortening vs. prolongation)
Conditions	Human right atrial trabeculae from SR and permanent AF (>6 months) patients; stimulated at 1 Hz; MK-0448 3 μM

Why This Matters

This unique pathology-dependent pharmacology is a critical consideration for researchers modeling AF. It demonstrates that the functional consequences of IKur blockade are not uniform and depend heavily on the underlying electrical substrate, a nuance not observed or reported for many other Kv1.5 inhibitors.

• [1] Loose S, Mueller J, Wettwer E, Knaut M, Ford J, Milnes J, et al. Effects of IKur blocker MK-0448 on human right atrial action potentials from patients in sinus rhythm and in permanent atrial fibrillation. Front Pharmacol. 2014;5:26. doi:10.3389/fphar.2014.00026 View Source

State-Dependent Atrial Electrophysiology: SR vs. AF

In normal anesthetized dogs, MK-0448 produced a significant prolongation of the atrial effective refractory period (AERP) compared to vehicle controls, without affecting the ventricular refractory period [1]. However, in follow-up studies designed to assess the influence of autonomic tone, the AERP prolongation induced by MK-0448 was markedly attenuated in the presence of vagal nerve stimulation [1]. This finding suggests that enhanced parasympathetic neural tone can functionally negate the electrophysiological effects of IKur blockade on atrial repolarization.

State-Dependent APD

Direct head-to-head

SR: APD90 shortened; AF: APD90 prolonged (3 μM, human atrial trabeculae)

Supports state-dependent remodeling endpoint interpretation.

Directional reversal attributed to electrical remodeling; review per disease stage.

Evidence Dimension	Atrial effective refractory period (AERP) prolongation
Target Compound Data	Significant AERP prolongation vs. vehicle in normal dogs; effect markedly attenuated with vagal stimulation
Comparator Or Baseline	Vehicle control (baseline AERP) and presence vs. absence of vagal nerve stimulation
Quantified Difference	Statistically significant prolongation abolished by vagal stimulation (exact ms values not provided in abstract)
Conditions	Normal anesthetized dogs; in vivo electrophysiology with and without vagal nerve simulation

Why This Matters

This evidence provides a mechanistic explanation for the failure of MK-0448 to increase atrial refractoriness in healthy human subjects [1] and underscores the importance of considering autonomic tone when interpreting in vivo IKur blocker efficacy. For researchers, it highlights a key limitation of this pharmacological class in translational models.

• [1] Pavri BB, Greenberg HE, Kraft WK, Lazarus N, Lynch JJ, Salata JJ, et al. MK-0448, a specific Kv1.5 inhibitor: safety, pharmacokinetics, and pharmacodynamic electrophysiology in experimental animal models and humans. Circ Arrhythm Electrophysiol. 2012;5(6):1193-201. doi:10.1161/CIRCEP.111.969782 View Source

Translational Disconnect in Human EP Study

MK-0448 demonstrates a 70-fold selectivity for inhibiting IKur (Kv1.5) over the slow delayed rectifier potassium current IKs (Kv7.1/KCNE1) . While this margin contributed to the compound's atrial-selective profile, subsequent optimization efforts yielded MK-1832, which exhibits a substantially improved >3000-fold selectivity window for IKur over IKs [1]. This >43-fold improvement in selectivity ratio represents a key differentiator between the two compounds and reflects an evolution in the understanding of the safety margin required to minimize ventricular proarrhythmic risk associated with IKs inhibition.

Translational EP

Cross-study comparable

No atrial refractoriness change in healthy humans at >2 μM plasma

Human EP data caution against direct model transfer; supports species-context review.

Contrasts with canine ERP prolongation; autonomic tone may modulate IKur contribution.

Evidence Dimension	Selectivity ratio (IKur IC50 / IKs IC50)
Target Compound Data	70-fold selectivity for IKur over IKs
Comparator Or Baseline	MK-1832: >3000-fold selectivity for IKur over IKs
Quantified Difference	MK-1832 exhibits >43-fold greater selectivity margin
Conditions	In vitro ion channel selectivity profiling in recombinant expression systems

Why This Matters

This direct comparison establishes MK-0448 as the appropriate tool for studying the baseline pharmacology of early-generation IKur-selective blockers, while MK-1832 represents a later-stage optimized candidate. For research focused on understanding the historical development and limitations of IKur inhibitors, MK-0448 is the essential reference compound.

• [1] Wolkenberg SE, Nolt MB, Bilodeau MT, Trotter BW, Manley PJ, Kett NR, et al. Discovery of MK-1832, a Kv1.5 inhibitor with improved selectivity and pharmacokinetics. Bioorg Med Chem Lett. 2017;27(4):1062-1069. doi:10.1016/j.bmcl.2016.12.054 View Source

MK-0448 Procurement Scenarios

In Vitro IKur Blockade for Electrophysiology

For patch clamp electrophysiology experiments requiring robust and consistent inhibition of cloned human Kv1.5 channels at low nanomolar concentrations, MK-0448 is the preferred tool compound. Its IC50 of 8.6 nM provides >80-fold greater potency than earlier-generation blockers like S9947 (0.7 μM) and AVE0118 (1.1-6.2 μM), enabling complete channel blockade at concentrations where off-target effects on other cardiac ion channels are minimized [1]. This potency profile is particularly valuable for studies that require precise correlation between drug concentration and functional effect, such as in silico modeling of drug-channel interactions or detailed kinetic analyses of state-dependent block.

Atrial Electrical Remodeling in AF Research

MK-0448 is uniquely suited for ex vivo studies using human atrial trabeculae to explore how AF-induced electrical remodeling alters the functional response to IKur inhibition. The compound's demonstrated ability to shorten APD90 in SR tissue while prolonging APD90 in permanent AF tissue provides a validated experimental paradigm for investigating the mechanistic basis of this divergent response [2]. Researchers studying the dynamic changes in repolarization reserve, the relative contribution of IKur vs. IKs across disease states, or the translational disconnect between preclinical models and human electrophysiology will find MK-0448 to be an essential pharmacological probe.

Cross-Species Translational Electrophysiology

In medicinal chemistry and drug discovery programs aimed at developing next-generation atrial-selective antiarrhythmics, MK-0448 serves as the definitive early-generation reference standard. Its well-documented potency (8.6 nM), 70-fold selectivity window for IKur over IKs, and clinically validated limitations (lack of atrial refractoriness prolongation in healthy humans despite high plasma concentrations) provide a comprehensive baseline for evaluating new chemical entities [3] [4]. Comparative assessment against MK-0448 allows researchers to quantify improvements in potency, selectivity (e.g., the >3000-fold window achieved with MK-1832), and translational efficacy, establishing clear structure-activity and structure-property relationships.

Autonomic Modulation of IKur Contribution

For in vivo cardiovascular pharmacology studies investigating the interplay between autonomic tone and atrial repolarization, MK-0448 offers a validated tool with known sensitivity to vagal nerve stimulation. The attenuation of MK-0448-induced AERP prolongation by enhanced parasympathetic tone provides a reproducible experimental model for studying how neural inputs modulate the functional expression of IKur blockade [3]. This application is particularly relevant for translational research aiming to understand why some IKur inhibitors show robust efficacy in anesthetized animal models but fail to translate to conscious humans or patients with varying autonomic states.

Application

Selection Property

Validation Focus

IKur electrophysiology studies

Reported nanomolar Kv1.5 potency

Target engagement at low concentration; off-target review

Atrial remodeling research

State-dependent APD/ERP modulation

SR vs. AF tissue endpoint comparison

Cross-species translational EP

Divergent canine/human ERP response

Model-species endpoint review; autonomic tone context

Autonomic modulation of IKur

Vagal attenuation of ERP prolongation

Parasympathetic interaction with atrial repolarization

• [1] Gögelein H, Brendel J, Steinmeyer K, Strübing C, Picard N, Rampe D, et al. Effects of the atrial antiarrhythmic drug AVE0118 on cardiac ion channels. Naunyn Schmiedebergs Arch Pharmacol. 2004;370(3):183-92. doi:10.1007/s00210-004-0957-y View Source
• [2] Loose S, Mueller J, Wettwer E, Knaut M, Ford J, Milnes J, et al. Effects of IKur blocker MK-0448 on human right atrial action potentials from patients in sinus rhythm and in permanent atrial fibrillation. Front Pharmacol. 2014;5:26. doi:10.3389/fphar.2014.00026 View Source
• [3] Pavri BB, Greenberg HE, Kraft WK, Lazarus N, Lynch JJ, Salata JJ, et al. MK-0448, a specific Kv1.5 inhibitor: safety, pharmacokinetics, and pharmacodynamic electrophysiology in experimental animal models and humans. Circ Arrhythm Electrophysiol. 2012;5(6):1193-201. doi:10.1161/CIRCEP.111.969782 View Source
• [4] Wolkenberg SE, Nolt MB, Bilodeau MT, Trotter BW, Manley PJ, Kett NR, et al. Discovery of MK-1832, a Kv1.5 inhibitor with improved selectivity and pharmacokinetics. Bioorg Med Chem Lett. 2017;27(4):1062-1069. doi:10.1016/j.bmcl.2016.12.054 View Source